Cas no 1033772-23-4 (methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate)

• Product Name: methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate
• CAS No: 1033772-23-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD19690202
• CID: 1096941
• PubChem ID: 59763244
• Update Time: 2025-04-20

methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
• Methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate
• 3-b]pyridine-5-carboxylate
• AKOS024260988
• PB33470
• METHYL1H-PYRAZOLO[4,3-B]PYRIDINE-5-CARBOXYLATE
• P12666
• SCHEMBL9906869
• DB-259637
• AS-51434
• DTXSID401242045
• CS-0054694
• MFCD19690202
• RDBBFJAPMNVENH-UHFFFAOYSA-N
• EN300-702882
• SCHEMBL23530002
• AC-30539
• 1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid, methyl ester
• 1033772-23-4
• SY240424
• Methyl 1H-pyrazolo[4
• methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate

• MDL： MFCD19690202
• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-3-2-5-7(10-6)4-9-11-5/h2-4H,1H3,(H,9,11)
• InChI Key： RDBBFJAPMNVENH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=NN2)N=1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Boiling Point: 394.2±22.0 °C at 760 mmHg
• Flash Point: 192.2±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 1H-pyrazolo[4,3-b]pyridine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)